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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B15553862

Introduction

The term "Fast Red" encompasses a family of chemical compounds used in biological and
histological staining. A notable member of this group is Sumitone Fast Red B, a multifunctional
dye utilized in a variety of biological experiments.[1] Its applications are broad, ranging from the
analysis of cellular structures and biomolecule tracking to tissue pathology studies.[1] It is
important to distinguish Sumitone Fast Red B from other related reagents such as "Fast Red
B salt,” which is a diazonium salt commonly used in histochemistry, and the "Fast Red"
chromogen systems used in enzyme-linked immunohistochemistry. This document provides
detailed protocols for the preparation of working solutions for these related applications,
catering to researchers, scientists, and drug development professionals.

Data Summary of Fast Red Reagents

For clarity and easy comparison, the following table summarizes the key quantitative data for
different "Fast Red" reagents.
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Sumitone Fast Red

Fast Red (for AP

Property Fast Red B Salt .
B Staining)
Multiple; e.g., 61925- ) )
CAS Number 40618-31-3 Varies by kit
55-1
Molecular Formula C40H22CI6N604 C17H13N309S2 Varies

Primary Application

Multifunctional dye for
biological

experiments[1]

Histochemical stain
(e.g., for

enterochromaffin)[2]

Chromogen for
alkaline phosphatase
detection[3][4]

Solubility

Data not readily

Aqueous: 20%,

Typically provided in

pre-measured tablets

available Ethanol: 20%[2] _
or solutions
Storage Powder: -20°C for up Store at room
2-8°C[3]
(Powder/Stock) to 3 years[1] temperature

Storage (In Solvent)

-80°C forup to 1
year[1]

Prepare fresh

Not applicable

Working Solution
Stability

Data not readily

available

Should be prepared
fresh before use

Typically less than 1
hour[3]

Protocol 1: Preparation of a General Working
Solution of Fast Red B Salt for Histochemistry

This protocol describes the preparation of a working solution of Fast Red B salt, a diazonium

salt used for histochemical staining, such as in the demonstration of enterochromaffin in

carcinoid tumors.[2] Due to the reactive nature of diazonium salts, the working solution is

unstable and should be prepared immediately before use.

Materials

o Fast Red B salt powder

¢ Distilled or deionized water

 Buffer solution (e.g., Tris-HCI, pH 7.6-8.2)
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o Glassware (beakers, graduated cylinders)
e Magnetic stirrer and stir bar
« Filtration system (e.g., 0.22 pum syringe filter)

Experimental Protocol

» Prepare the Buffer: Prepare the desired buffer solution and adjust the pH as required by your

specific staining protocol.

» Weigh the Reagent: Accurately weigh the required amount of Fast Red B salt powder. A
typical starting concentration for the working solution is 1 mg/mL.

» Dissolution: Add the weighed Fast Red B salt to the appropriate volume of buffer. For
example, to prepare 10 mL of a 1 mg/mL solution, add 10 mg of the powder to 10 mL of
buffer.

e Mixing: Stir the solution using a magnetic stirrer until the powder is completely dissolved.
Avoid vigorous vortexing, which can degrade the diazonium salt.

« Filtration (Optional but Recommended): To remove any particulate matter, filter the solution
through a 0.22 pm filter.

e Immediate Use: Use the freshly prepared staining solution immediately. Do not store the
working solution.
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Workflow for preparing Fast Red B salt solution.

Protocol 2: Preparation of Fast Red Working
Solution for Alkaline Phosphatase (AP)
Immunohistochemistry (IHC)

This protocol is based on commercially available Fast Red substrate packs, which are widely
used for the detection of alkaline phosphatase activity in IHC and other related applications.[3]
The reaction of Fast Red with the product of the AP enzyme results in a bright red precipitate at

the site of the target antigen.

Materials
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Fast Red Substrate Pack (containing Fast Red chromogen tablets and buffer vials)[3]

Vortex mixer

Pipettes

Stained tissue sections on slides

Experimental Protocol

Reagent Preparation: For each tissue section, you will typically need one Fast Red
chromogen tablet and one vial of substrate buffer (e.g., 5 mL).

Dissolving the Tablet: Add one Fast Red tablet to one vial of the provided substrate buffer.[3]

Mixing: Immediately cap the vial and vortex until the tablet is completely dissolved.[3] The
solution should be used within one hour of preparation.[3]

Application to Tissue: Apply a sufficient amount of the Fast Red substrate-chromogen
solution (e.g., 100 pL or more) to completely cover the tissue section.[3]

Incubation: Allow the color to develop by incubating at room temperature for at least 10
minutes.[3] Monitor the color development under a microscope to achieve the desired
staining intensity without excessive background.

Rinsing: After incubation, rinse the slide well with distilled water.[3]

Counterstaining and Mounting: Apply an appropriate counterstain if desired. Important: Fast
Red is soluble in alcohol, so do not dehydrate the tissues through an alcohol series after
staining.[3] Mount the slide with an aqueous mounting medium.
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Workflow for Fast Red AP-IHC staining.

Signaling Pathway and Experimental Logic
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The use of Fast Red in IHC is based on the enzymatic activity of alkaline phosphatase, which is
typically conjugated to a secondary antibody in the detection system. The enzyme
dephosphorylates a substrate (e.g., naphthol AS-MX phosphate), and the resulting product
immediately couples with the Fast Red diazonium salt to form an insoluble, colored precipitate
at the location of the enzyme, thus visualizing the target antigen.

Key Components Chromogenic Reaction
binds 1o g, [ primary Ant\bchmSeeondaw Antibody-AP Con]ugaia Alkaline Phosphatase (AP) dephosphoryiates (i butter)
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Principle of AP detection using Fast Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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